Cas no 5429-85-6 (9-Octadecenamide,N-phenyl-, (9Z)-)

• Product Name: 9-Octadecenamide,N-phenyl-, (9Z)-
• CAS No: 5429-85-6
• MF: C₂₄H₃₉NO
• MW: 357.572567224503
• CID: 370117
• PubChem ID: 5354590
• Update Time: 2025-08-03

9-Octadecenamide,N-phenyl-, (9Z)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenamide,N-phenyl-, (9Z)-
• N-PHENYL-9Z-OCTADECENAMIDE
• Oleyl Anilide
• N-Phenyloleinamide
• Oelsaeure-anilid
• oleanilide
• OLEIC ACID ANILIDE
• oleic anilide
• oleoylanilide
• CHEBI:53721
• YPUOCYKJOLQYQS-KTKRTIGZSA-N
• (Z)-N-phenyl-9-octadecenamide
• (Z)-Octadec-9-enoic acid phenylamide
• (9Z)-N-phenyloctadec-9-enamide
• NSC 14233
• CHEMBL15611
• (9Z)-N-Phenyl-9-octadecenamide
• NSC14233
• Q27124174
• 2-12-00-00150 (Beilstein Handbook Reference)
• (Z)-N-Phenyl-9-octadeceneamide
• N- phenyl- 9Z- octadecenamide
• NSC-14233
• AKOS027282752
• (Z)-N-phenyloctadec-9-enamide
• Octadec-9-enoic acid phenylamide
• cis-9-Octadecenanilide
• 9-Octadecenamide, N-phenyl-, (9Z)-
• SR-01000946736-1
• (9Z)-N-Phenyl-9-octadecenamide #
• EINECS 226-584-9
• SR-01000946736
• Oleylanilide
• SCHEMBL4143902
• NS00096480
• BRN 3533033
• 6J8G54ZUQ5
• 5429-85-6
• oleilanilide
• DTXSID401031579
• UNII-6J8G54ZUQ5
• 9-Octadecenamide, N-phenyl-, (Z)-
• HMS3649L14
• n-phenyloleamide
• Epitope ID:117134
• BDBM50147178
• HY-114619
• CS-0063582
• Oleanilide (7CI)

• Inchi： 1S/C24H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-24(26)25-23-20-17-16-18-21-23/h9-10,16-18,20-21H,2-8,11-15,19,22H2,1H3,(H,25,26)/b10-9-
• InChI Key： YPUOCYKJOLQYQS-KTKRTIGZSA-N
• SMILES： O=C(CCCCCCC/C=C\CCCCCCCC)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 357.30300
• Monoisotopic Mass: 357.303165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 0.9837 (rough estimate)
• Melting Point: 41°C
• Boiling Point: 490.17°C (rough estimate)
• Flash Point: 318.9°C
• Refractive Index: 1.6000 (estimate)
• PSA: 29.10000
• LogP: 7.73560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 9-Octadecenamide,N-phenyl-, (9Z)-

Comprehensive Analysis of 9-Octadecenamide, N-phenyl-, (9Z)- (CAS No. 5429-85-6): Properties, Applications, and Industry Trends

The chemical compound 9-Octadecenamide, N-phenyl-, (9Z)-, identified by its CAS No. 5429-85-6, is a specialized amide derivative with a unique molecular structure. This compound, often referred to in industrial contexts as oleamide phenyl derivative, has garnered significant attention due to its versatile applications in polymer additives, lubricants, and surface-active agents. Its (9Z)-configuration indicates a cis-orientation of the double bond, which influences its physical properties and reactivity.

In recent years, the demand for bio-based amides and sustainable lubricant additives has surged, driven by environmental regulations and consumer preferences for greener alternatives. 9-Octadecenamide, N-phenyl-, (9Z)- aligns with this trend, as it can be derived from renewable sources like oleic acid. Researchers and manufacturers are increasingly exploring its potential as a non-toxic slip agent in plastics and as a high-performance friction modifier in industrial lubricants.

The compound's molecular structure features a phenyl group attached to the amide nitrogen, enhancing its thermal stability and compatibility with aromatic polymers. This makes it particularly valuable in engineering plastics and high-temperature applications. Industry reports highlight its growing adoption in polyamide formulations, where it improves mold release properties and reduces surface defects.

From a technical perspective, CAS No. 5429-85-6 exhibits a melting range of 80-85°C and low solubility in water, making it suitable for hydrophobic systems. Its surface-active characteristics have led to innovative uses in coatings and adhesive formulations, where it functions as a dispersion aid and anti-foaming agent. Recent patents demonstrate its incorporation in UV-curable resins and 3D printing materials, addressing modern manufacturing challenges.

Market analysts note that the global specialty amides market, including derivatives like 9-Octadecenamide, N-phenyl-, (9Z)-, is projected to grow at a CAGR of 5.2% through 2030. This growth is fueled by advancements in biodegradable materials and the circular economy initiatives. Manufacturers are investing in green chemistry approaches to produce this compound with reduced energy consumption and waste generation.

Quality control standards for CAS No. 5429-85-6 emphasize purity levels >98% for premium applications, with HPLC and GC-MS being the preferred analytical methods. Regulatory compliance with REACH and FDA indirect food contact guidelines has expanded its use in food packaging materials. Safety data sheets classify it as non-hazardous under normal handling conditions, though standard laboratory precautions are recommended.

Emerging research explores synergistic effects when combining N-phenyl oleamide with nanoparticles or ionic liquids for advanced material science applications. These innovations respond to industry demands for multifunctional additives that can simultaneously improve mechanical properties, processing efficiency, and environmental footprint. The compound's low migration tendency makes it particularly attractive for long-lifecycle products.

For procurement specialists, understanding the supply chain dynamics of 5429-85-6 is crucial, as production is concentrated in specialized chemical facilities in Europe, North America, and Asia. Technical datasheets should be consulted for specific blending recommendations and compatibility matrices with other additives. Storage in cool, dry conditions away from strong oxidizers ensures product stability over extended periods.

The scientific community continues to investigate novel derivatives of 9-Octadecenamide, N-phenyl-, (9Z)-, particularly for electronic applications where its dielectric properties show promise. Recent publications in materials science journals highlight its potential in flexible electronics and energy storage systems, opening new avenues for research and commercialization.